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Compound of Interest

Compound Name: 17:0-18:1 PC-d5

CAS No.: 2342575-55-5

Cat. No.: B15553743

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quality control, analytical

specifications, and experimental methodologies associated with the deuterated phospholipid,

1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphocholine-d5 (17:0-18:1 PC-d5). This internal

standard is crucial for accurate quantification in lipidomics research and drug development.

Product Identification and Specifications
17:0-18:1 PC-d5 is a high-purity, deuterated synthetic phospholipid used as an internal

standard in mass spectrometry-based lipid analysis.[1] The deuterium labels provide a distinct

mass shift, allowing for differentiation from endogenous lipids.

Table 1: General Product Specifications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15553743#bc-rfq
https://www.benchchem.com/product/b15553743/docs?utm_src=pdf-body#technical-guide-certificate-of-analysis-for-17-0-18-1-pc-d5
https://www.benchchem.com/product/b15553743/docs?utm_src=pdf-body#technical-guide-certificate-of-analysis-for-17-0-18-1-pc-d5
https://www.medchemexpress.com/17-0-18-1-pc-d5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553743?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Reference

Systematic Name
1-heptadecanoyl-2-oleoyl-sn-

glycero(d5)-3-phosphocholine
[2]

Common Name 17:0-18:1 PC-d5 [2][3][4]

CAS Number 2342575-55-5 [1][2]

Molecular Formula C43H79D5NO8P [1][3][4]

Formula Weight 779.15 g/mol [2]

Exact Mass 778.6248 [3][4]

Physical Form
Varies by preparation (e.g.,

solution, powder)
[3]

Storage -20°C [2]

Quantitative Analysis and Purity Assessment
The concentration and purity of 17:0-18:1 PC-d5 are critical for its function as an internal

standard. These parameters are typically determined using a combination of chromatographic

and mass spectrometric techniques.

Table 2: Typical Quantitative Data
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Analysis Method Typical Specification

Concentration
Gravimetric analysis with LC-

MS verification
e.g., 150 µg/mL

Purity

High-Performance Liquid

Chromatography (HPLC) with

Charged Aerosol Detection

(CAD) or Evaporative Light

Scattering Detection (ELSD)

≥99%

Isotopic Enrichment Mass Spectrometry (MS) ≥98% D5

Identity Confirmation
Tandem Mass Spectrometry

(MS/MS)

Consistent with predicted

fragmentation pattern

Experimental Protocols
The following sections detail the methodologies used to verify the quality and concentration of

17:0-18:1 PC-d5.

Lipid Extraction for Analysis
A common procedure for extracting lipids from a biological matrix or for preparing a sample for

analysis involves a liquid-liquid extraction.

Protocol: A modified Bligh-Dyer or Folch extraction is frequently employed. For instance,

samples may be homogenized in a mixture of methyl tert-butyl ether and methanol.[5]

Following homogenization, phase separation is induced by the addition of water. The organic

phase, containing the lipids, is collected, dried under a stream of nitrogen, and reconstituted

in an appropriate solvent for analysis.[5][6]

Chromatographic Separation
High-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) is used to separate 17:0-18:1 PC-d5 from other lipid species and

potential contaminants.[7][8][9][10]
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Column: A C18 reversed-phase column is commonly used for separating phospholipids.[11]

[12]

Mobile Phase: A gradient elution is typically performed using a binary solvent system.

Solvent A: Acetonitrile/Water with a modifier such as ammonium formate or acetate.

Solvent B: Isopropanol/Acetonitrile with the same modifier.

Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

Column Temperature: Maintained at a constant temperature, for example, 45°C, to ensure

reproducible retention times.[5]

Mass Spectrometric Analysis
Mass spectrometry is used for the detection, identification, and quantification of 17:0-18:1 PC-
d5.

Ionization: Electrospray ionization (ESI) is the most common ionization technique for

phospholipids.

Mass Analyzer: Triple quadrupole or high-resolution mass spectrometers like quadrupole

time-of-flight (Q-TOF) are frequently used.

Detection Mode: 17:0-18:1 PC-d5 is typically detected in positive ion mode.

Multiple Reaction Monitoring (MRM): For quantification on a triple quadrupole mass

spectrometer, specific precursor-to-product ion transitions are monitored to ensure specificity

and sensitivity.

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for the quality control of 17:0-18:1
PC-d5 and its role in a typical lipidomics experiment.
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Sample Preparation

Quality Control Analysis

Final Product

17:0-18:1 PC-d5 Raw Material

Dissolution in Organic Solvent

HPLC Separation (Purity) Mass Spectrometry (Identity & Isotopic Enrichment) Gravimetric Analysis (Concentration)

Certificate of Analysis Generation

Qualified 17:0-18:1 PC-d5 Internal Standard
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Sample Processing

Instrumental Analysis

Data Analysis

Results

Biological Sample

Spike with 17:0-18:1 PC-d5 Internal Standard

Lipid Extraction

LC Separation

MS/MS Detection

Peak Integration

Quantification using Internal Standard

Quantitative Lipid Profile

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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